N-[5-(4-methoxyphenyl)-1,3,4-thiadiazol-2-yl]-1-methyl-1H-pyrazole-5-carboxamide

• IUPAC Name: N-[5-(4-methoxyphenyl)-1,3,4-thiadiazol-2-yl]-2-methylpyrazole-3-carboxamide
• InChI: InChI=1S/C14H13N5O2S/c1-19-11(7-8-15-19)12(20)16-14-18-17-13(22-14)9-3-5-10(21-2)6-4-9/h3-8H,1-2H3,(H,16,18,20)
• InChI Key: IZRRZIRFDCUJEH-UHFFFAOYSA-N
• Canonical SMILES: CN1C(=CC=N1)C(=O)NC2=NN=C(S2)C3=CC=C(C=C3)OC
• Molecular Formula: C14H13N5O2S
• Molecular Weight: 315.35 g/mol

Description

The compound “N-[5-(4-methoxyphenyl)-1,3,4-thiadiazol-2-yl]-1-methyl-1H-pyrazole-5-carboxamide” is a complex organic molecule that contains several functional groups and rings, including a methoxyphenyl group, a thiadiazol ring, and a pyrazole ring with a carboxamide group.

Synthesis Analysis

The synthesis of such a compound would likely involve several steps, each introducing a different part of the molecule. The methoxyphenyl group could be introduced via a Friedel-Crafts alkylation, the thiadiazol ring could be formed via a cyclization reaction, and the pyrazole ring could be formed via a condensation reaction.

Molecular Structure Analysis

The molecular structure of this compound would be quite complex due to the presence of multiple rings and functional groups. The thiadiazol and pyrazole rings would likely contribute to the rigidity of the molecule, while the methoxyphenyl group could potentially participate in pi-stacking interactions.

Chemical Reactions Analysis

This compound could potentially undergo a variety of chemical reactions. The methoxy group could be demethylated, the amide could be hydrolyzed, and the rings could potentially undergo electrophilic aromatic substitution.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For example, the presence of multiple rings would likely make it relatively rigid, and the presence of the methoxy and amide groups could potentially allow it to participate in hydrogen bonding.

Mechanism of Action

The mechanism of action of this compound would depend on its intended use. For example, if it were intended to be used as a drug, it could potentially interact with biological targets via the functional groups present in its structure.

Safety and Hazards

The safety and hazards associated with this compound would depend on its specific physical and chemical properties. As with any chemical, appropriate safety precautions should be taken when handling it.

Future Directions

Future research on this compound could potentially involve exploring its potential uses, studying its reactivity, or investigating its physical properties in more detail.